Cas no 31770-74-8 (1H-Indene-1-carboxylicacid, 5-cyclohexyl-2,3-dihydro-, (1S)-)

• Product name: 1H-Indene-1-carboxylicacid, 5-cyclohexyl-2,3-dihydro-, (1S)-
• CAS No: 31770-74-8
• MF: C₁₆H₂₀O₂
• MW: 244.3288
• CID: 310442
• PubChem ID: 198105

1H-Indene-1-carboxylicacid, 5-cyclohexyl-2,3-dihydro-, (1S)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-1-carboxylicacid, 5-cyclohexyl-2,3-dihydro-, (1S)-
• 1H-Indene-1-carboxylic acid, 5-cyclohexyl-2,3-dihydro-, (S)-
• 1-Indancarboxylic acid, 5-cyclohexyl-, (-)-
• (-)-5-CYCLOHEXYL-1-INDANCARBOXYLIC ACID
• 31770-74-8
• BL-2365
• BL 2365
• Indan-1-carboxylic acid, (-)-5-cyclohexyl-
• UNII-DQ23Z6V66K
• DQ23Z6V66K
• (1S)-(-)-5-CYCLOHEXYLINDAN-1-CARBOXYLIC ACID
• BRN 2055581
• 1H-INDENE-1-CARBOXYLIC ACID, 5-CYCLOHEXYL-2,3-DIHYDRO-, (1S)-
• (1S)-5-cyclohexyl-2,3-dihydro-1H-indene-1-carboxylic acid
• 5-CYCLOHEXYLINDAN-1-CARBOXYLIC ACID, (-)-

• Inchi： InChI=1S/C16H20O2/c17-16(18)15-9-7-13-10-12(6-8-14(13)15)11-4-2-1-3-5-11/h6,8,10-11,15H,1-5,7,9H2,(H,17,18)
• InChI Key： BKEWDCUQDVDPHC-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C3C(CCC3C(O)=O)=C2)CCCCC1

Computed Properties

• Exact Mass: 244.1464
• Monoisotopic Mass: 244.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų
• XLogP3: 4.3

Experimental Properties

• Density: 1.152
• Boiling Point: 425°Cat760mmHg
• Flash Point: 195.4°C
• Refractive Index: 1.578
• PSA: 37.3